Cas no 2137594-91-1 (1-(2-ethoxy-2-methylpropyl)-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(2-ethoxy-2-methylpropyl)-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 2137594-91-1
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 6309754
• PubChem ID: 165749030
• Update Time: 2025-05-20

1-(2-ethoxy-2-methylpropyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxy-2-methylpropyl)-3,5-dimethyl-1H-pyrazol-4-amine
• EN300-1112753
• 2137594-91-1

• Inchi： 1S/C11H21N3O/c1-6-15-11(4,5)7-14-9(3)10(12)8(2)13-14/h6-7,12H2,1-5H3
• InChI Key： ZQXBBNLKONVFLD-UHFFFAOYSA-N
• SMILES： O(CC)C(C)(C)CN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(2-ethoxy-2-methylpropyl)-3,5-dimethyl-1H-pyrazol-4-amine

Introduction to 1-(2-Ethoxy-2-Methylpropyl)-3,5-Dimethyl-1H-Pyrazol-4-Amine (CAS No. 2137594-91-1)

1-(2-Ethoxy-2-Methylpropyl)-3,5-Dimethyl-1H-Pyrazol-4-Amine, also known by its CAS registry number CAS No. 2137594-91, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug development.

The molecular structure of 1-(2-Ethoxy-2-Methylpropyl)-3,5-Dimethyl-Pyrazol is characterized by a pyrazole ring substituted with specific functional groups. The pyrazole ring itself is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. In this compound, the pyrazole ring is further substituted at positions 3 and 5 with methyl groups, and at position 4 with an ethoxy-substituted alkyl group. This substitution pattern contributes to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the potential of pyrazole derivatives as promising candidates for various therapeutic applications. For instance, research has shown that certain pyrazole derivatives exhibit potent anti-inflammatory, antioxidant, and anticancer activities. The specific substitution pattern in CAS No. 2137594 may enhance its bioavailability and pharmacokinetic properties, making it a valuable compound for further investigation in drug discovery.

In terms of synthesis, Pyrazolamine Derivatives like this compound are typically prepared through various methods, including condensation reactions or substitution reactions involving appropriate precursors. The synthesis of CAS No. 2137594 involves the reaction of a suitable aldehyde or ketone with an amine derivative under specific conditions to form the pyrazole ring. The subsequent substitution at position 4 is achieved through nucleophilic aromatic substitution or other suitable methods.

The physical and chemical properties of this compound are also critical for its application in various fields. Its molecular weight, melting point, solubility, and stability under different conditions are essential parameters that determine its suitability for use in pharmaceutical formulations or other industrial applications. Recent advancements in analytical techniques have enabled precise determination of these properties, facilitating better understanding and utilization of the compound.

PYRAZOLES have been extensively studied for their role in medicinal chemistry due to their ability to interact with various biological targets such as enzymes, receptors, and nucleic acids. The presence of electron-donating groups like methyl and ethoxy substituents in this compound may enhance its ability to form hydrogen bonds or exhibit π–π interactions with biological targets, thereby improving its binding affinity.

In conclusion, CAS No. 2137594, or Pyrazolamine Derivative, represents a valuable addition to the library of pyrazole-based compounds with potential applications in drug development and other areas of organic chemistry. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for innovative uses in the future.